Cas no 49780-02-1 (5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-(diethylamino)-)

5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-(diethylamino)- structure
49780-02-1 structure
Product Name:5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-(diethylamino)-
CAS No:49780-02-1
MF:C15H17ClN2O2S
MW:324.825681447983
CID:333482
PubChem ID:184854
Update Time:2025-04-19

5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-(diethylamino)-
    • 49780-02-1
    • 4-(4-Chlorophenyl)-2-diethylaminothiazole acetic acid
    • [4-(4-chlorophenyl)-2-(diethylamino)-1,3-thiazol-5-yl]acetic acid
    • DTXSID80964398
    • 5-Thiazoleacetic acid, 4-(4-chlorophenyl)-2-(diethylamino)-
    • SCHEMBL11857643
    • [4-(4-Chloro-phenyl)-2-diethylamino-thiazol-5-yl]-acetic acid
    • Inchi: 1S/C15H17ClN2O2S/c1-3-18(4-2)15-17-14(12(21-15)9-13(19)20)10-5-7-11(16)8-6-10/h5-8H,3-4,9H2,1-2H3,(H,19,20)
    • InChI Key: RSLWYZOWJZQAPT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=C(CC(=O)O)SC(=N1)N(CC)CC

Computed Properties

  • Exact Mass: 324.07
  • Monoisotopic Mass: 324.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 81.7Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 495.7°C at 760 mmHg
  • Flash Point: 253.6°C
  • Refractive Index: 1.618
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